4-[(morpholin-4-yl)methyl]cyclohexan-1-ol

• CAS No.: 1690798-92-5
• Molecular Formula: C11H21NO2
• Molecular Weight: 199.3

Description

4-[(morpholin-4-yl)methyl]cyclohexan-1-ol is a chemical compound with the molecular formula C11H21NO2 and a molecular weight of 199.29 g/mol .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[(morpholin-4-yl)methyl]cyclohexan-1-ol typically involves the reaction of morpholine with cyclohexanone under specific conditions. One common method includes the use of a base such as sodium hydride (NaH) to deprotonate morpholine, followed by the addition of cyclohexanone to form the desired product . The reaction is usually carried out in an inert atmosphere, such as nitrogen or argon, to prevent oxidation.

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain high-purity products .

Chemical Reactions Analysis

Types of Reactions

4-[(morpholin-4-yl)methyl]cyclohexan-1-ol undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The compound can be reduced to form different alcohol derivatives.

Substitution: The morpholine group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are used.

Substitution: Reagents like alkyl halides and acyl chlorides can be used for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can yield cyclohexanone derivatives, while reduction can produce various alcohols .

Scientific Research Applications

4-[(morpholin-4-yl)methyl]cyclohexan-1-ol has several scientific research applications, including:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules.

Biology: Investigated for its potential biological activities, such as antioxidant and anti-inflammatory properties.

Medicine: Explored for its potential therapeutic effects in various medical conditions.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 4-[(morpholin-4-yl)methyl]cyclohexan-1-ol involves its interaction with specific molecular targets and pathways. For instance, it may act as an inhibitor of certain enzymes or receptors, leading to its observed biological effects . The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

4-methyl-4-(morpholin-4-yl)cyclohexan-1-one: Similar in structure but with a ketone group instead of a hydroxyl group.

4-({[4-(morpholin-4-yl)phenyl]methyl}amino)cyclohexan-1-ol: Contains a phenyl group, making it structurally different but functionally similar.

Uniqueness

4-[(morpholin-4-yl)methyl]cyclohexan-1-ol is unique due to its specific combination of a morpholine group and a cyclohexanol structure. This combination imparts distinct chemical and biological properties, making it valuable for various research and industrial applications.